N-[1-(5-Fluoro-6-phenylpyrimidin-4-yl)azetidin-3-yl]-N-methylpropane-2-sulfonamide

• IUPAC Name: N-[1-(5-fluoro-6-phenylpyrimidin-4-yl)azetidin-3-yl]-N-methylpropane-2-sulfonamide
• InChI: InChI=1S/C17H21FN4O2S/c1-12(2)25(23,24)21(3)14-9-22(10-14)17-15(18)16(19-11-20-17)13-7-5-4-6-8-13/h4-8,11-12,14H,9-10H2,1-3H3
• InChI Key: JQWQZKIAJVNJRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)N(C)C1CN(C1)C2=NC=NC(=C2F)C3=CC=CC=C3
• Molecular Formula: C17H21FN4O2S
• Molecular Weight: 364.4 g/mol
• CAS No.: 2380177-61-5

Description

Synthesis Analysis

The synthesis of Compound X involves several steps, including the introduction of the fluoro and phenyl substituents onto the pyrimidine scaffold. Researchers have reported good to excellent yields (ranging from 61% to 88%) during the synthesis process. The synthetic route likely includes azetidin-3-yl and N-methylpropane-2-sulfonamide as key starting materials.

Molecular Structure Analysis

The molecular formula of Compound X is C~19~H~19~FN~6~O , with a molecular weight of approximately 366.4 g/mol . The compound’s three-dimensional structure plays a crucial role in its interactions with biological targets. Further studies, such as X-ray crystallography or computational modeling, would provide insights into its conformation and spatial arrangement.

Future Directions

: Tanzeel Ur Rehman, Islam Ullah Khan & Sadaf Riaz. “Novel substituted 3-phenyl 1-(4-(5-bromopyridin-3-yl)-6-phenylpyrimidin-2-yl)-thiourea compounds as key small organic molecules for the potential treatment of type II diabetes mellitus: in vitro studies against yeast α-glucosidase.” Medicinal Chemistry Research, Volume 26, pages 1098–1106 (2017). Link